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Compound of Interest

Compound Name: Neopentyl formate

CAS No.: 23361-67-3

Cat. No.: B14709596

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of neopentyl formate, a formate ester

recognized for its unique structural characteristics and applications in organic synthesis. The

significant steric hindrance provided by the neopentyl group imparts considerable stability to

this molecule, making it a subject of interest for investigating reaction mechanisms and as a

stable building block in complex molecular architectures.

Core Molecular and Physical Properties
Neopentyl formate, with the IUPAC name 2,2-dimethylpropyl formate, is the ester formed from

neopentyl alcohol and formic acid.[1][2] Its chemical formula is C₆H₁₂O₂ and it has a molecular

weight of 116.16 g/mol .[2][3][4] The defining feature of neopentyl formate is the bulky

neopentyl group, which sterically shields the carbonyl carbon. This structure slows the rate of

nucleophilic attack, such as hydrolysis, when compared to less hindered esters, granting it

enhanced stability.[1][2]
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Property Value Source

Molecular Formula C₆H₁₂O₂ [1][2][3][4]

Molecular Weight 116.16 g/mol [1][2][3][4]

IUPAC Name 2,2-dimethylpropyl formate [1][3]

CAS Number 23361-67-3 [1]

Synonyms
Neopentyl methanoate, NSC-

932
[1][3]

Solubility

Sparingly soluble in water;

miscible with ethanol, diethyl

ether, and chloroform.

[1]

Computed Boiling Point
123-124 °C (for isomer

isopentyl formate)
[5]

Computed Density
0.859 g/mL at 25 °C (for

isomer isopentyl formate)
[5]

Computed Refractive Index
n20/D 1.397 (for isomer

isopentyl formate)
[5]

Synthesis of Neopentyl Formate via Fischer
Esterification
The primary method for synthesizing neopentyl formate is through the direct Fischer

esterification of neopentyl alcohol with formic acid, utilizing an acid catalyst such as sulfuric

acid or p-toluenesulfonic acid.[2][6] The reaction is reversible and is typically driven towards the

product by using an excess of one reactant or by removing water as it forms.[6]

Experimental Protocol
Objective: To synthesize neopentyl formate from neopentyl alcohol and formic acid.

Materials:

Neopentyl alcohol (2,2-dimethyl-1-propanol)
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Formic acid (≥95%)

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether

5% aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Distillation apparatus

Magnetic stirrer and stir bar

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine

neopentyl alcohol and a molar excess of formic acid.

Catalyst Addition: Slowly and carefully add a catalytic amount (e.g., 5 drops) of concentrated

sulfuric acid to the mixture while stirring.[7]

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle.[7][8] Allow the reaction to reflux for approximately one hour to drive the

esterification to completion.[8][9]
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Cooling: After the reflux period, remove the heating mantle and allow the reaction mixture to

cool to room temperature.

Work-up and Extraction:

Transfer the cooled mixture to a separatory funnel.

Add diethyl ether to dissolve the organic components and then add water to wash the

mixture.[7][8]

Separate and discard the lower aqueous layer.

Wash the organic layer sequentially with 5% aqueous sodium bicarbonate solution to

neutralize any remaining acid (venting frequently to release CO₂ produced), followed by a

wash with brine to remove residual water and inorganic salts.[7][8]

Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous

magnesium sulfate or sodium sulfate.[7]

Purification:

Decant or filter the dried solution to remove the drying agent.

Purify the crude neopentyl formate by fractional distillation to separate it from any

unreacted starting materials and byproducts.[1]

Synthesis and Purification Workflow
The following diagram illustrates the key stages in the synthesis and purification of neopentyl
formate.
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Caption: Workflow for Neopentyl Formate Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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